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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Red 73, a monoazo dye utilized in the textile industry, presents a complex safety

profile of interest to the scientific community. This technical guide provides a comprehensive

overview of the available safety data for Disperse Red 73 (CAS No. 16889-10-4), with a focus

on its physicochemical properties, toxicological profile, and ecotoxicological effects. The

information is curated to support researchers, scientists, and drug development professionals

in evaluating its potential biological interactions and safety implications. This document

summarizes key quantitative data in structured tables, outlines experimental methodologies

from pertinent studies, and visualizes relevant biological and experimental workflows using

Graphviz diagrams.

Chemical and Physical Properties
Disperse Red 73 is a synthetic dye characterized by its dark red, powdered appearance.[1] It

is sparingly soluble in water but demonstrates solubility in organic solvents such as ethanol,

acetone, and benzene.[1][2] The primary CAS number for Disperse Red 73 is 16889-10-4,

with 12270-46-1 also being associated with this compound.[3][4]
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Property Value Reference(s)

CAS Number 16889-10-4

Alternate CAS Number 12270-46-1

Molecular Formula C₁₈H₁₆N₆O₂

Molecular Weight 348.36 g/mol

Appearance Dark red powder

Melting Point 149-150 °C

Boiling Point 614.2 °C at 760 mmHg

Density 1.22 g/cm³

Flash Point 325.3 °C

Vapor Pressure 5.08E-15 mmHg at 25°C

Solubility
Soluble in ethanol, acetone,

and benzene

Toxicological Profile
The toxicological profile of Disperse Red 73 indicates potential for acute toxicity, skin irritation,

and mutagenicity.

Acute Toxicity
The primary quantitative measure of acute toxicity is the median lethal dose (LD50). For

Disperse Red 73, an LD50 has been established for intraperitoneal administration in rats.

Route of
Exposure

Species LD50
Observed
Effects

Reference(s)

Intraperitoneal Rat 560 mg/kg

Behavioral

excitement,

muscle

contraction
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Skin and Eye Irritation
According to the aggregated GHS information from notifications to the ECHA C&L Inventory,

Disperse Red 73 is classified as a skin irritant.

Genotoxicity and Mutagenicity
There is substantial evidence to suggest that Disperse Red 73 possesses mutagenic

properties. Studies utilizing the Ames test have demonstrated its ability to induce frameshift

mutations in Salmonella typhimurium strains TA98 and TA100. The mutagenic potential of

Disperse Red 73 is linked to its metabolic activation. Its components, 2-cyano-4-nitroaniline

(CNNA) and 2,6-dicyano-4-nitroaniline (CNCNNA), are identified as potent frameshift

mutagens. The bioactivation of these components is mediated by bacterial nitroreductase and

acetyl CoA:arylamine N-acetyltransferase.

Ecotoxicological Profile
Disperse Red 73 has been shown to exert toxic effects on aquatic organisms. A study on

zebrafish (Danio rerio) and Daphnia similis revealed that exposure to environmentally realistic

concentrations of the dye can induce biochemical alterations, indicative of oxidative stress and

neurotoxicity.

Test Organism Endpoint Value
Exposure
Duration

Reference(s)

Daphnia magna LC50 110 mg/L 48 hours

Danio rerio

(embryos)

NOAEC

(neurotoxicity)
< 0.01 mg/L 96 hours

Experimental Protocol: Biochemical Biomarker Analysis
in Zebrafish Embryos
The following is a summary of the experimental protocol used to assess the biochemical effects

of Disperse Red 73 on zebrafish embryos, as inferred from available literature.

Test Organism: Zebrafish (Danio rerio) embryos.
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Exposure: Embryos were exposed to various concentrations of Disperse Red 73 for 96 hours.

Biomarkers Assessed:

Total Glutathione: To evaluate non-enzymatic antioxidant defenses.

Glutathione S-transferase (GST) and Catalase (CAT) activities: To assess enzymatic

antioxidant responses.

Lipid Peroxidation (LPO): As an indicator of oxidative damage.

Acetylcholinesterase (AChE) activity: As a biomarker for neurotoxicity.

Energy-related parameters (energy available and energy consumed): To evaluate metabolic

disturbances.

Methodology:

Solution Preparation: Stock solutions of Disperse Red 73 were prepared and diluted to the

final test concentrations.

Embryo Exposure: Healthy zebrafish embryos were placed in multi-well plates containing the

test solutions or control medium.

Incubation: The plates were incubated for 96 hours under controlled conditions of

temperature and light.

Biochemical Analyses: After the exposure period, embryos were collected, homogenized,

and subjected to various spectrophotometric assays to determine the levels of the selected

biomarkers. For instance, AChE activity was measured by the rate of thiocholine production

from the substrate acetylthiocholine.

Key Finding: A notable increase in acetylcholinesterase (AChE) activity was observed in

zebrafish embryos exposed to a concentration of 0.01 mg/L of Disperse Red 73, suggesting a

neurotoxic effect.

Globally Harmonized System (GHS) Classification
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The GHS classification for Disperse Red 73, as aggregated from notifications to the European

Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory, indicates a potential

for skin irritation. However, it is important to note that a significant number of notifiers reported

the substance as not meeting the GHS hazard criteria.

Hazard Statement:

H315: Causes skin irritation.

Precautionary Statements:

A full set of precautionary statements is not consistently provided across all sources. Users

should refer to the specific SDS provided by their supplier.

Signaling Pathways and Experimental Workflows
Proposed Genotoxicity Pathway
The genotoxicity of Disperse Red 73 is believed to be mediated through its metabolic

activation to reactive intermediates that can form DNA adducts.

Disperse Red 73 Metabolites
(e.g., 2-cyano-4-nitroaniline)

Metabolism Metabolic Activation
(Nitroreductase, Acetyltransferase) Reactive Intermediates DNA AdductsCovalent Binding to DNA Frameshift Mutations

Click to download full resolution via product page

Caption: Proposed metabolic activation pathway of Disperse Red 73 leading to genotoxicity.

Zebrafish Ecotoxicity Experimental Workflow
The workflow for assessing the ecotoxicity of Disperse Red 73 using zebrafish embryos

involves several key steps from exposure to data analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/product/b079764?utm_src=pdf-body-img
https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure

Analysis

Prepare Disperse Red 73
Test Solutions

96-hour Exposure

Select Healthy
Zebrafish Embryos

Embryo Homogenization

Biochemical Assays
(AChE, GST, etc.)

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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